Cas no 121845-45-2 (Pyrido[3,4-e]-1,2,4-triazine,3-propyl-)

• Product Name: Pyrido[3,4-e]-1,2,4-triazine,3-propyl-
• CAS No: 121845-45-2
• MF: C₉H₁₀N₄
• MW: 174.20250082016
• CID: 203024
• PubChem ID: 516592
• Update Time: 2025-04-19

Pyrido[3,4-e]-1,2,4-triazine,3-propyl- Chemical and Physical Properties

Names and Identifiers

• Pyrido[3,4-e]-1,2,4-triazine,3-propyl-
• 3-propylpyrido[3,4-e][1,2,4]triazine
• 3-Propyl-pyrido(3,4-e)(1,2,4)triazine
• DTXSID40153382
• 3-Propyl-pyrido[3,4-e][1,2,4]triazine
• 121845-45-2
• CHEMBL83854

• Inchi： 1S/C9H10N4/c1-2-3-9-11-8-6-10-5-4-7(8)12-13-9/h4-6H,2-3H2,1H3
• InChI Key： KZSXWJWFVZWSGY-UHFFFAOYSA-N
• SMILES： N1C2C=NC=CC=2N=NC=1CCC

Computed Properties

• Exact Mass: 174.0907
• Monoisotopic Mass: 174.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 51.6Ų

Experimental Properties

• PSA: 51.56

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines 1,2,4-triazines